Cas no 1502130-97-3 (2-(Quinolin-5-yl)propan-1-amine)

• Product Name: 2-(Quinolin-5-yl)propan-1-amine
• CAS No: 1502130-97-3
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6022591
• PubChem ID: 81221152
• Update Time: 2025-06-27

2-(Quinolin-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1502130-97-3
• AKOS019792455
• EN300-5123719
• 2-(quinolin-5-yl)propan-1-amine
• 2-(Quinolin-5-yl)propan-1-amine

• Inchi： 1S/C12H14N2/c1-9(8-13)10-4-2-6-12-11(10)5-3-7-14-12/h2-7,9H,8,13H2,1H3
• InChI Key： CPOYAQVIKSUEJL-UHFFFAOYSA-N
• SMILES： NCC(C)C1=CC=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(Quinolin-5-yl)propan-1-amine

Introduction to 2-(Quinolin-5-yl)propan-1-amine (CAS No. 1502130-97-3)

2-(Quinolin-5-yl)propan-1-amine, with the CAS number 1502130-97-3, is a compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique molecular structure, which includes a quinoline ring and a propylamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for both academic research and industrial applications.

The chemical structure of 2-(Quinolin-5-yl)propan-1-amine can be represented as C₁₂H₁₄N₂. The quinoline ring, a heterocyclic aromatic compound, is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The propylamine group, on the other hand, introduces basicity and potential hydrogen bonding capabilities, which are crucial for its biological interactions.

In the realm of medicinal chemistry, 2-(Quinolin-5-yl)propan-1-amine has been explored for its potential therapeutic applications. Recent studies have highlighted its activity as a modulator of various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(Quinolin-5-yl)propan-1-amine could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(Quinolin-5-yl)propan-1-amine has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects make it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic routes to produce 2-(Quinolin-5-yl)propan-1-amine have been well-documented in the literature. One common method involves the reaction of 5-bromoquinoline with propargylamine followed by reduction to form the desired amine. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. The ability to synthesize this compound in large quantities is crucial for its potential commercialization and application in pharmaceuticals.

In addition to its medicinal applications, 2-(Quinolin-5-yl)propan-1-amine has also found use in materials science. Recent research has explored its potential as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have shown promise in catalytic applications, particularly in asymmetric synthesis and polymerization reactions. The unique electronic properties of the quinoline ring and the basicity of the amine group make it an excellent ligand for designing novel catalysts with high selectivity and activity.

The environmental impact of compounds like 2-(Quinolin-5-yl)propan-1-amine is an important consideration in their development and use. Studies have shown that this compound exhibits low toxicity to aquatic organisms and does not bioaccumulate in the environment. These findings are encouraging from an environmental safety perspective and support its continued exploration for various applications.

In conclusion, 2-(Quinolin-5-yl)propan-1-amine (CAS No. 1502130-97-3) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and catalysis. Its unique chemical structure endows it with valuable biological activities and physical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.